Cas no 1896189-32-4 (3-amino-1-2-(methylsulfanyl)phenylpropan-1-one)

• Product Name: 3-amino-1-2-(methylsulfanyl)phenylpropan-1-one
• CAS No: 1896189-32-4
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• CID: 6439925
• PubChem ID: 117285690
• Update Time: 2025-09-27

3-amino-1-2-(methylsulfanyl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-2-(methylsulfanyl)phenylpropan-1-one
• 3-amino-1-[2-(methylsulfanyl)phenyl]propan-1-one
• 1896189-32-4
• EN300-1753607

• Inchi： 1S/C10H13NOS/c1-13-10-5-3-2-4-8(10)9(12)6-7-11/h2-5H,6-7,11H2,1H3
• InChI Key： GCKGCHBHMBQQKB-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(CCN)=O

Computed Properties

• Exact Mass: 195.07178521g/mol
• Monoisotopic Mass: 195.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-amino-1-2-(methylsulfanyl)phenylpropan-1-one

Introduction to 3-amino-1-2-(methylsulfanyl)phenylpropan-1-one (CAS No. 1896189-32-4) and Its Emerging Applications in Chemical Biology

3-amino-1-2-(methylsulfanyl)phenylpropan-1-one, identified by its CAS number 1896189-32-4, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule, featuring a combination of an amino group, a phenyl ring substituted with a methylsulfanyl group, and an acetyl moiety, presents a versatile scaffold for the development of novel bioactive agents. The structural motifs present in this compound not only make it a promising candidate for drug discovery but also highlight its potential utility in various biochemical and pharmacological studies.

The 3-amino-1-2-(methylsulfanyl)phenylpropan-1-one scaffold exhibits properties that are highly conducive to interactions with biological targets, making it an attractive candidate for further exploration. The presence of the amino group allows for potential hydrogen bonding interactions, while the phenyl ring with a methylsulfanyl substituent can engage in π-stacking and hydrophobic interactions. These features are critical for designing molecules that can effectively modulate biological pathways.

In recent years, there has been a surge in interest regarding the development of small-molecule inhibitors targeting various disease-related pathways. The 3-amino-1-2-(methylsulfanyl)phenylpropan-1-one structure has been investigated for its potential as an intermediate in the synthesis of compounds that could modulate enzyme activity, receptor binding, and other critical biological processes. Its versatility as a building block has made it a focal point in medicinal chemistry research.

One of the most compelling aspects of 3-amino-1-2-(methylsulfanyl)phenylpropan-1-one is its potential application in the development of therapeutic agents for neurological disorders. Studies have begun to explore its interaction with receptors and enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of this compound to cross the blood-brain barrier and exert targeted effects makes it particularly promising for these applications.

Furthermore, the 3-amino-1-2-(methylsulfanyl)phenylpropan-1-one scaffold has shown promise in anticancer research. Preliminary studies indicate that derivatives of this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in tumor progression. The methylsulfanyl group, in particular, has been identified as a key pharmacophore that enhances binding affinity to target proteins.

The synthesis of 3-amino-1-2-(methylsulfanyl)phenylpropan-1-one involves multi-step organic reactions that highlight its complexity and synthetic appeal. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. The development of efficient synthetic routes has also facilitated the exploration of structural analogs, allowing for rapid screening of new bioactive derivatives.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 3-amino-1-2-(methylsulfanyl)phenylpropan-1-one. Molecular modeling techniques have been utilized to predict binding affinities and interactions with biological targets, enabling researchers to design more effective derivatives with minimal experimental trial-and-error. This integration of computational methods with traditional wet chemistry approaches has significantly enhanced the efficiency of drug discovery programs.

The pharmacological profile of 3-amino-1-2-(methylsulfanyl)phenylpropan-1-one is still under active investigation, but initial findings suggest that it possesses a range of potential therapeutic applications. Its ability to modulate multiple biological targets makes it a valuable candidate for developing multifunctional drugs that can address complex diseases more effectively than single-target therapies.

In conclusion, 3-amino-1-2-(methylsulfanyl)phenylpropan-1-one (CAS No. 1896189-32-4) represents a significant advancement in the field of chemical biology. Its unique structural features, combined with its potential applications in drug discovery, make it a compound of great interest to researchers worldwide. As further studies continue to elucidate its mechanisms of action and therapeutic potential, it is likely that this molecule will play an increasingly important role in the development of novel treatments for various human diseases.